Cas no 675590-24-6 (3-Bromo-5-(2,4-dichlorophenyl)pyridine)

• Product Name: 3-Bromo-5-(2,4-dichlorophenyl)pyridine
• CAS No: 675590-24-6
• MF: C₁₁H₆BrCl₂N
• MW: 302.982039928436
• CID: 1034044
• PubChem ID: 69314884
• Update Time: 2025-06-08

3-Bromo-5-(2,4-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(2,4-dichlorophenyl)pyridine
• SCHEMBL5110030
• DTXSID60740233
• J-511951
• 675590-24-6
• C11H6BrCl2N
• DB-315203

• Inchi： 1S/C11H6BrCl2N/c12-8-3-7(5-15-6-8)10-2-1-9(13)4-11(10)14/h1-6H
• InChI Key： VLYYTTHCHGJYNH-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1C=CC(=CC=1Cl)Cl

Computed Properties

• Exact Mass: 300.90607g/mol
• Monoisotopic Mass: 300.90607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Bromo-5-(2,4-dichlorophenyl)pyridine

Comprehensive Overview of 3-Bromo-5-(2,4-dichlorophenyl)pyridine (CAS No. 675590-24-6)

3-Bromo-5-(2,4-dichlorophenyl)pyridine (CAS No. 675590-24-6) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromine and dichlorophenyl substituents, has garnered attention for its unique chemical properties and potential in drug discovery. Researchers are increasingly exploring its role as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 3-Bromo-5-(2,4-dichlorophenyl)pyridine features a pyridine core substituted at the 3-position with a bromine atom and at the 5-position with a 2,4-dichlorophenyl group. This arrangement contributes to its electron-deficient nature, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Recent studies highlight its utility in creating heterocyclic compounds, which are pivotal in modern medicinal chemistry.

In the context of current research trends, 3-Bromo-5-(2,4-dichlorophenyl)pyridine aligns with the growing demand for halogenated intermediates in drug development. The compound's lipophilicity and hydrogen bonding capacity make it particularly relevant for designing molecules with improved bioavailability. Its applications extend to materials science, where it serves as a precursor for organic electronic materials used in OLEDs and photovoltaic devices.

From a synthetic chemistry perspective, the preparation of 3-Bromo-5-(2,4-dichlorophenyl)pyridine typically involves palladium-catalyzed coupling reactions or direct halogenation of pyridine derivatives. Recent advancements in green chemistry have prompted investigations into more sustainable synthesis routes, addressing environmental concerns while maintaining high yields. This aligns with the pharmaceutical industry's focus on atom economy and reduced waste generation.

The compound's stability under various conditions makes it suitable for high-throughput screening applications. Its UV-visible absorption characteristics have been studied for potential use in analytical chemistry, particularly in developing fluorescent probes for biological imaging. These properties position 3-Bromo-5-(2,4-dichlorophenyl)pyridine as a versatile tool in both academic and industrial research settings.

Quality control of 3-Bromo-5-(2,4-dichlorophenyl)pyridine typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is critical for its performance in downstream applications, particularly in pharmaceutical synthesis where impurity profiles must meet stringent regulatory standards. Recent publications emphasize the importance of chiral separation methods when working with enantiomerically pure derivatives of this compound.

In the broader context of chemical innovation, 3-Bromo-5-(2,4-dichlorophenyl)pyridine represents an important example of how halogenated heterocycles continue to play a vital role in modern chemistry. Its structural features make it particularly valuable for structure-activity relationship (SAR) studies, where subtle modifications can significantly alter biological activity. This has led to increased patent activity surrounding derivatives of this compound in recent years.

Storage and handling recommendations for 3-Bromo-5-(2,4-dichlorophenyl)pyridine typically suggest protection from moisture and light, with optimal storage under inert atmosphere. These precautions maintain the compound's stability and prevent degradation of its reactive bromine substituent, which is crucial for its performance in subsequent synthetic transformations.

Future research directions for 3-Bromo-5-(2,4-dichlorophenyl)pyridine may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's unique electronic properties also suggest possible applications in developing new photocatalysts for organic transformations, an area of growing interest in sustainable chemistry initiatives.

From a commercial perspective, the global market for halogenated pyridine derivatives like 3-Bromo-5-(2,4-dichlorophenyl)pyridine continues to expand, driven by demand from the pharmaceutical and specialty chemicals sectors. Manufacturers are increasingly focusing on scale-up processes that maintain cost-effectiveness while meeting the purity requirements of end-users in research and production environments.